Cas no 40800-65-5 (Ethyl 4-amino-3-methylbenzoate)

• Product Name: Ethyl 4-amino-3-methylbenzoate
• CAS No: 40800-65-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD03788450
• CID: 55293
• PubChem ID: 282796
• Update Time: 2025-11-07

Ethyl 4-amino-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-methylbenzoate
• Benzoic acid, 4-amino-3-methyl-, ethyl ester
• C10H13NO2
• Ethyl-4-amino-3-methylbenzoate
• 1-amino-2-methylbenzene-4-carboxylic acid ethyl ester
• 4-amino-3-methylbenzoic acid ethyl ester
• 4-carboethoxy-2-methyl aniline
• 4-ethoxycarbonyl-2-methylaniline
• ethyl 3-methyl-4-aminobenzoate
• m-Toluicacid, 4-amino-, ethyl ester (6CI)
• NSC 136731
• Ethyl4-amino-3-methylbenzoate
• NSC136731
• JUKRQDBAJXYXIR-UHFFFAOYSA-N
• BCP24543
• STK825992
• BBL001096
• SP4161
• 3-Methyl-4-aminobenzoic acid ethyl ester
• 4-amino-3-methyl-benzoic acid ethyl ester
• AB0009699
• Benzoi
• EN300-99651
• FT-0652340
• SCHEMBL868290
• MFCD03788450
• 40800-65-5
• AC-4484
• DTXSID70300408
• AS-8502
• CS-0151763
• AKOS000430913
• NSC-136731
• SY227005
• W10053

• MDL： MFCD03788450
• Inchi： 1S/C10H13NO2/c1-3-13-10(12)8-4-5-9(11)7(2)6-8/h4-6H,3,11H2,1-2H3
• InChI Key： JUKRQDBAJXYXIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 76-79°C
• Boiling Point: 327℃/760mmHg
• Flash Point: 177.2±19.9 °C
• Refractive Index: 1.549
• PSA: 52.32000
• LogP: 2.33510

Ethyl 4-amino-3-methylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-amino-3-methylbenzoate

Research Brief on Ethyl 4-amino-3-methylbenzoate (CAS: 40800-65-5): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

Ethyl 4-amino-3-methylbenzoate (CAS: 40800-65-5) is a key intermediate in the synthesis of various pharmaceutical compounds and bioactive molecules. Recent studies have highlighted its versatility in drug discovery, particularly in the development of novel therapeutic agents. This research brief consolidates the latest findings on the compound's applications, synthetic pathways, and biological activities, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical fields.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 4-amino-3-methylbenzoate as a precursor in the synthesis of kinase inhibitors targeting cancer-related pathways. The research demonstrated that modifications to the ester and amino groups of the compound significantly enhanced its binding affinity to specific kinase domains, leading to improved inhibitory activity. These findings underscore the compound's potential in designing next-generation anticancer drugs.

In addition to its role in oncology, Ethyl 4-amino-3-methylbenzoate has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported its incorporation into novel benzimidazole derivatives, which exhibited potent activity against drug-resistant bacterial strains. The study emphasized the compound's structural flexibility, enabling the development of hybrid molecules with enhanced efficacy and reduced toxicity.

From a synthetic chemistry perspective, advancements in green chemistry have optimized the production of Ethyl 4-amino-3-methylbenzoate. A 2023 ACS Sustainable Chemistry & Engineering paper introduced a solvent-free catalytic method using environmentally benign reagents, achieving higher yields and minimizing waste. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing research also explores the compound's potential in neurological applications. Preliminary data from a 2024 European Journal of Medicinal Chemistry study suggest that derivatives of Ethyl 4-amino-3-methylbenzoate may modulate neurotransmitter systems, offering a new avenue for treating neurodegenerative disorders. Further preclinical studies are underway to validate these findings.

In conclusion, Ethyl 4-amino-3-methylbenzoate (CAS: 40800-65-5) continues to be a valuable scaffold in pharmaceutical research, with emerging applications across multiple therapeutic areas. Its adaptability in synthetic chemistry and promising biological activities make it a compound of significant interest for future drug development efforts.